AbstractHerein we have discussed such important modified rhodamine compounds which have been used as chemosensors for the last 7–8 years. This review covered some chemosensors for the detection of metal ions like Al(III), Cu(II), Hg(II), Co(II), Fe(III), Au(III), Cr(III), and some anion like CN−. The selectivity, sensitivity, photophysical properties (i.e., UV–Vis spectral studies, fluorescence studies giving special emphasis to absorption wavelength in UV–Vis spectra and excitation and emission wavelength in fluorescence spectra), binding affinity, the limit of detection, and the application of those chemosensors are described clearly. Here we have also discussed some functionalized rhodamine-based chemosensors that emit in the near-infrared region (NIR) and can target lysosomes and detect lysosomal pH. Their versatile applicability in the medicinal ground is also delineated. We have focused on the photophysical properties of spirolactam rhodamine photoswitches and applications in single-molecule localization microscopy and volumetric 3D light photoactivable dye displays. The real-time detection of radical intermediates has also been exemplified.

AbstractChlorination of seawater forms a range of secondary oxidative species – collectively called “chlorine-produced oxidants” (CPOs) – having different biocidal, environmental and ecotoxicological properties. The chemical speciation of these compounds is an important step in attempts to assess the effectiveness of chlorination and the potential impacts of its releases. However, comprehensive determination of CPOs represents a significant analytical challenge for many reasons, including the following: CPO species are numerous, highly reactive, with short-lifetimes, difficult to isolate and generally present at low concentrations in a complex salt matrix. Literature review reveals the development of a wide variety of analytical approaches for analysis of CPOs, either collectively via group parameters or individually. A first category of these approaches was the subject of article II (also including sampling and sample preparation) of a trilogy devoted to the chemical speciation of CPOs in seawater. In this third article – which closes the trilogy – emphasis is placed on chromatographic- and mass spectrometric-based approaches. It reviews more than 80 methods, reported from 1981 to date, and thoroughly discusses their principles and performances. Methodologies involving chemical derivatization of CPOs prior to their analysis by gas or liquid chromatography coupled to mass spectrometry provide the best sensitivities, achieving sub-ppb detection limits for species for which suitable derivatization reagents are available. Online mass spectrometry approaches are attracting increasing interest for their ability to analyze multiple CPO species in real time without extensive sample preparation steps, reaching detection limits of about ppb for less polar oxidants. At the current state of metrological development, neither the methodologies based on chromatography nor those based on online mass spectrometry allow complete speciation of CPOs. Future trends and major challenges related to these approaches are discussed.

AbstractFood safety issue is becoming an international challenge for human health owing to the presence of contaminants. In this context, reliable, rapid, and sensitive detecting technology is extremely demanded to establish food safety assurance systems. MOFs (Metal-organic frameworks) are a new type of porous crystalline material with particular physical and chemical characteristics presented in food safety requirements. (Bio)sensors driven MOF materials have emerged as a promising alternative and complementary analytical techniques, owing to their great specific area, high porosity, and uniform and fine-tunable pore buildings. Nevertheless, the insufficient stability and electrical conductivity of classical MOFs limit their utilization. Employing graphene-derived nanomaterials with high functional elements as patterns for the MOF materials not only improves the structural instability and poor conductivity but also impedes the restacking and aggregation between graphene layers, thus significantly extending the MOFs application. A review of MOFs-graphene-based material used in food contamination detection is urgently needed for encouraging the advance of this field. Herein, this paper systematically outlines current breakthroughs in MOF-graphene-based nanoprobes, outlines their principles, and illustrates their employments in identifying mycotoxins, heavy metal ions, pathogens, antibiotics, and pesticides, referring to their multiplexing and sensitivity ability. The challenges and limitations of applying MOF-graphene composite for precise and efficient assessment of food were also debated. This paper would maybe offer some inspired concepts for an upcoming study on MOF-based composites in the food security context.

AbstractIn the present review article, different advanced liquid chromatographic techniques and the advanced techniques other than liquid chromatography that are used to estimate the pesticide residues from different plant-based samples are presented. In the beginning of the article, details of pesticides, their health effects and various cell lines used for the related study has been outlined. Afterward, detailed descriptions regarding pesticides classification are inscribed. In the end, recent advancements in the area of analysis of pesticides for herbal drugs are explained. Solid phase micro extraction (SPME) and solid-phase extraction (SPE) are considered as most common method of sample preparation for pesticides and its residual analysis. The most commonly used analytical separation technique for pesticide analysis is liquid chromatography (LC) integrated with mass spectrometry (MS) and MS/MS as Triple Quadrupole Mass Spectrometer (QqQ) for the samples analysis where high level of sensitivity and accuracy is required in quantification.

AbstractChiral separation techniques play a crucial role in the pharmaceutical industry, where the enantiomeric purity of drugs can have a significant impact on their efficacy and safety. Macrocyclic antibiotics are highly effective chiral selectors used in various chiral separation techniques, including LC, HPLC, SMB, and TLC, offering reproducible results and a wide range of applications. However, developing robust and efficient immobilization mechanisms for these chiral selectors remains a challenge. This review article focuses on various immobilization approaches, such as immobilization, coating, encapsulation, and photosynthesis, that have been applied to immobilize macrocyclic antibiotics on their support. Commercially available macrocyclic antibiotics for conventional liquid chromatography include Vancomycin, Norvancomycin, Eremomycin, Teicoplanin, Ristocetin A, Rifamycin, Avoparcin, Bacitracin, and others. In addition, capillary (nano) liquid chromatography has also been used in chiral separation utilizing Vancomycin, Polymyxin B, Daptomycin, and Colistin Sulfate. Macrocyclic antibiotic-based CSPs have been extensively applied due to their reproducible results, ease of use, and broad range of applications, capable of separating a large number of racemates.

AbstractAdvances in inductively coupled plasma mass spectrometry and the methods used to prepare isotopically enriched standards, allow for the high accuracy measurement of metalloproteins by isotope dilution mass spectrometry. This technique has now reached a level of maturity whereby a step change in the accuracy, precision, and traceability of, in particular, clinical, and biomedical measurements is achievable. Current clinical measurements, which require low limits of detection in the presence of complex sample matrices, use indirect methods based on immunochemistry for the study of human disease. However, this approach suffers from poor traceability, requiring comparisons based on provision of matrix-based reference materials, used as analytical standards. This leads to difficulty when changes in the reference material are required, often resulting in a lack of interlaboratory and temporal comparability in clinical results and reference ranges. In this review, we focus on the most important metalloproteins for clinical studies, to illustrate how the attributes of chromatography coupled to inorganic mass spectrometry can be used for the direct measurement of metalloproteins such as hemoglobin, transferrin, and ceruloplasmin. By using this approach, we hope to demonstrate how isotope dilution analysis can be used as a reference method to improve traceability and underpin clinical, biomedical, and other biological measurements.

AbstractFluorometric determination of different biologically, industrially, and environmentally important analytes is a powerful technique because this technique has excellent selectivity, high sensitivity, rapid photoluminescence response, low cost, applicability to bioimaging, and low detection limit. Fluorescence imaging is a powerful technique for screening different analytes in the living system. Heterocyclic organic compounds have been extensively used as a fluorescence chemosensor for the determination of different biologically important cations like Co2+, Zn2+, Cu2+, Hg2+, Ag+, Ni2+, Cr3+, Al3+, Pd2+, Fe3+ Pt2+, Mn2+, Sn2+, Pd2+, Au3+, Pd2+, Cd2+, Pb2+ and other ions in biological and environmental systems. These compounds also showed significant biological applications such as anti-cancer, anti-ulcerogenic, antifungal, anti-inflammatory, anti neuropathic, antihistaminic, antihypertensive, analgesic, antitubercular, antioxidant, antimalarial, antiparasitic, antiglycation, antiviral anti-obesity, and antibacterial potency. In this review, we summarize the heterocyclic organic compounds based on fluorescent chemosensors and their applications in bioimaging studies for the recognition of different biologically important metal ions.

AbstractObesity is a disease of epidemic proportions with a concerning increasing trend. Regarded as one of the main sources of energy, lipids can also represent a big part of an unnecessary intake of calories and be, therefore, directly related to the problem of obesity. Pancreatic lipase is an enzyme that is essential in the absorption and digestion of dietary fats and has been explored as an alternative for the reduction of fat absorption and consequent weigh loss.Literature describes a great variability of methodologies and experimental conditions used in research to evaluate the in vitro inhibitory activity of compounds against pancreatic lipase. However, in an attempt to choose the best approach, it is necessary to know all the reaction conditions and understand how these can affect the enzymatic assay.The objective of this review is to understand and summarize the methodologies and respective experimental conditions that are mainly used to evaluate pancreatic lipase catalytic activity.156 studies were included in this work and a detailed description of the most commonly used UV/Vis spectrophotometric and fluorimetric instrumental techniques are presented, including a discussion regarding the differences found in the parameters used in both techniques, namely enzyme, substrate, buffer solutions, kinetics conditions, temperature and pH.This works shows that both UV/Vis spectrophotometry and fluorimetry are useful instrumental techniques for the evaluation of pancreatic lipase catalytic activity, presenting several advantages and limitations, which make the choice of parameters and experimental conditions a crucial decision to obtain the most reliable results.

AbstractEfficient and sensitive detection of targets is one of the motivations for constant development and innovation of various biosensors. CRISPR-Cas12a, a new generation of gene editing tools, has shown excellent application potential in biosensor design and construction. By combining with the specific recognition element-aptamer, a single-stranded oligonucleotide obtained by systematic evolution of ligands by exponential enrichment (SELEX) in vitro screening, CRISPR-Cas12a also shows superior performance non-nucleic acid targets detection, such as small molecules, proteins, virus and pathogenic bacteria. However, aptamer and CRISPR-Cas12a (CRISPR-Cas12a/Apt) still face some problems in non-nucleic acid target detection, such as single signal response mode and narrow linear range. The development of diverse CRISPR-Cas12a/Apt biosensors is necessary to meet the needs of various detection environments. In this review, the working principle of CRISPR-Cas12a/Apt was introduced and recent progress in CRISPR-Cas12a/Apt in the application of non-nucleic acid target detection was summarized. Moreover, the requirements of critical parameters such as crRNA sequence, activator sequence, and reaction system in the design of CRISPR-Cas12a/Apt biosensors were discussed, which could provide the reference for the design of efficient and sensitive novel non-nucleic acid target biosensors. In addition, the challenges and prospects of CRISPR-Cas12a/Apt-based biosensor were further presented.

AbstractPer- and polyfluoroalkyl substances (PFAS) is an emerging class of organic pollutants of concern and is now prevalent in environmental matrices including water, soil, air, and biological. So far, several standard analytical methods have been developed to systematically analyze PFAS in different environmental matrices. However, the complexity of environmental matrices makes the effective extraction of PFAS difficult, and the legacy PFAS is gradually changing into a new PFAS with short chain and unknown structure in production, which makes the analysis of PFAS challenging. In this review, the following aspects are summarized: (1) the advances in standard analytical methods for PFAS in different environmental matrices, and further generalizes the updating novel extraction and detection methods; (2) the analysis of unknown PFAS, the suspect and non-targeted screening analysis method of PFAS based on high-resolution mass spectrometry (HRMS) is systematically described.